Cyclotheonamide E3
Overview
Description
Cyclotheonamide E3 is a natural product found in Theonella with data available.
Scientific Research Applications
1. Synthesis and Methodology Development
- Cyclotheonamide E3 has been a focus in the development of synthetic methodologies. Wasserman and Zhang (2002) report on the total synthesis of cyclotheonamides E2 and E3, highlighting the formation of the α-keto amide linkage by applying cyano ylide activation. This synthesis is significant in the field of cyclic peptide protease inhibitors (Wasserman & Zhang, 2002).
2. Protease Inhibition and Potential Therapeutic Applications
- Research by Murakami et al. (2002) on cyclotheonamide E4 and E5, closely related to cyclotheonamide E3, reveals potent inhibitory activity against human tryptase. These molecules, containing unique amino acids, suggest potential therapeutic applications in treating allergic diseases such as asthma (Murakami et al., 2002).
- Janke, Sommerhoff, and Schaschke (2011) explore β-amino acids as S1 ligands in cyclotheonamide-based β-tryptase inhibitors. Their study enhances understanding of molecular interactions in cyclotheonamide analogs, contributing to the development of β-tryptase inhibitors with potential applications in allergic inflammation treatment (Janke, Sommerhoff, & Schaschke, 2011).
3. Peptide Assembly Techniques
- Faure et al. (2009) demonstrate a formal synthesis of cyclotheonamide C, involving the assembly of a key linear pentapeptide intermediate. This methodology provides insights into the synthesis of complex peptides related to cyclotheonamides (Faure, Hjelmgaard, Roche, & Aitken, 2009).
properties
Molecular Formula |
C40H60N10O9 |
|---|---|
Molecular Weight |
825 g/mol |
IUPAC Name |
N-[(2S)-1-[[(3S,7E,9S,12R,16S,19S)-12-[(2S)-butan-2-yl]-16-[3-(diaminomethylideneamino)propyl]-9-[(4-hydroxyphenyl)methyl]-2,6,11,14,15,18-hexaoxo-1,5,10,13,17-pentazabicyclo[17.3.0]docos-7-en-3-yl]amino]-1-oxopropan-2-yl]-3-methylbutanamide |
InChI |
InChI=1S/C40H60N10O9/c1-6-23(4)33-37(57)46-26(20-25-11-14-27(51)15-12-25)13-16-31(52)44-21-29(48-35(55)24(5)45-32(53)19-22(2)3)39(59)50-18-8-10-30(50)36(56)47-28(34(54)38(58)49-33)9-7-17-43-40(41)42/h11-16,22-24,26,28-30,33,51H,6-10,17-21H2,1-5H3,(H,44,52)(H,45,53)(H,46,57)(H,47,56)(H,48,55)(H,49,58)(H4,41,42,43)/b16-13+/t23-,24-,26+,28-,29-,30-,33+/m0/s1 |
InChI Key |
ARWQONCLAGEDMW-VGOQXBOYSA-N |
Isomeric SMILES |
CC[C@H](C)[C@@H]1C(=O)N[C@H](/C=C/C(=O)NC[C@@H](C(=O)N2CCC[C@H]2C(=O)N[C@H](C(=O)C(=O)N1)CCCN=C(N)N)NC(=O)[C@H](C)NC(=O)CC(C)C)CC3=CC=C(C=C3)O |
Canonical SMILES |
CCC(C)C1C(=O)NC(C=CC(=O)NCC(C(=O)N2CCCC2C(=O)NC(C(=O)C(=O)N1)CCCN=C(N)N)NC(=O)C(C)NC(=O)CC(C)C)CC3=CC=C(C=C3)O |
synonyms |
cyclotheonamide E3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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